1-(dipropylamino)-3-(1-naphthyloxy)-2-propanol hydrochloride

• IUPAC Name: 1-(dipropylamino)-3-naphthalen-1-yloxypropan-2-ol;hydrochloride
• InChI: InChI=1S/C19H27NO2.ClH/c1-3-12-20(13-4-2)14-17(21)15-22-19-11-7-9-16-8-5-6-10-18(16)19;/h5-11,17,21H,3-4,12-15H2,1-2H3;1H
• InChI Key: JHLVDYPSNMUBIT-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)CC(COC1=CC=CC2=CC=CC=C21)O.Cl
• Molecular Formula: C19H28ClNO2
• Molecular Weight: 337.9 g/mol

Description

1-(dipropylamino)-3-(1-naphthyloxy)-2-propanol hydrochloride, also known as DPN, is a chemical compound that has been widely studied for its potential use in scientific research. DPN is a selective agonist of estrogen receptor beta (ERβ), which has been shown to play a role in various physiological and pathological processes.

Mechanism of Action

1-(dipropylamino)-3-(1-naphthyloxy)-2-propanol hydrochloride selectively binds to ERβ and activates its signaling pathway. ERβ is a transcription factor that regulates the expression of various genes involved in cell growth, differentiation, and survival. 1-(dipropylamino)-3-(1-naphthyloxy)-2-propanol hydrochloride has been shown to regulate the expression of genes involved in bone metabolism, cardiovascular function, and neuroprotection.
Biochemical and Physiological Effects:
1-(dipropylamino)-3-(1-naphthyloxy)-2-propanol hydrochloride has been shown to have various biochemical and physiological effects. In bone cells, 1-(dipropylamino)-3-(1-naphthyloxy)-2-propanol hydrochloride has been shown to increase bone mineral density and inhibit bone resorption. In cardiovascular cells, 1-(dipropylamino)-3-(1-naphthyloxy)-2-propanol hydrochloride has been shown to improve endothelial function and reduce inflammation. In neuronal cells, 1-(dipropylamino)-3-(1-naphthyloxy)-2-propanol hydrochloride has been shown to protect against oxidative stress and promote neuronal survival.

Advantages and Limitations for Lab Experiments

1-(dipropylamino)-3-(1-naphthyloxy)-2-propanol hydrochloride has several advantages for lab experiments. It is a selective agonist of ERβ, which allows for specific investigation of ERβ signaling pathways. It is also stable and easy to handle. However, 1-(dipropylamino)-3-(1-naphthyloxy)-2-propanol hydrochloride has some limitations. It has low solubility in water, which can limit its use in some experiments. It also has a short half-life in vivo, which can limit its use in animal studies.

Future Directions

There are several future directions for the study of 1-(dipropylamino)-3-(1-naphthyloxy)-2-propanol hydrochloride. One direction is to investigate its potential use in the treatment of various diseases, such as osteoporosis, cardiovascular disease, and neurodegenerative diseases. Another direction is to investigate its potential use in combination with other drugs or therapies. Finally, further studies are needed to elucidate the molecular mechanisms underlying the effects of 1-(dipropylamino)-3-(1-naphthyloxy)-2-propanol hydrochloride on ERβ signaling pathways.

Scientific Research Applications

1-(dipropylamino)-3-(1-naphthyloxy)-2-propanol hydrochloride has been extensively studied for its potential use in scientific research. It has been shown to have a selective affinity for ERβ, which is expressed in various tissues, including the brain, bone, and cardiovascular system. 1-(dipropylamino)-3-(1-naphthyloxy)-2-propanol hydrochloride has been used to investigate the role of ERβ in various physiological and pathological processes, such as bone metabolism, cardiovascular function, and neuroprotection.